BENGHE Foundational & Exploratory

Check Availability & Pricing

(8-Chloroquinolin-7-yl)boronic acid CAS number
and molecular identifiers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (8-Chloroquinolin-7-yl)boronic acid
Cat. No.: B13364301
Get Quote

Technical Monograph: (8-Chloroquinolin-7-
yl)boronic Acid[2][3][4]
Molecular Identity & Physicochemical Profiling

(8-Chloroquinolin-7-yl)boronic acid is a specialized heterocyclic building block utilized
primarily in the synthesis of complex pharmaceutical agents via Suzuki-Miyaura cross-coupling.
[2] Its structural motif—a quinoline core substituted with a halogen at the 8-position and a
boronic acid at the 7-position—offers a unique vector for extending chemical space in kinase
inhibitor and antimalarial drug discovery.[1][2]
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Identifier Type Value

Chemical Name (8-Chloroquinolin-7-yl)boronic acid

CAS Number 2098697-94-8

Molecular Formula CoH7BCINO:2

Molecular Weight 207.42 g/mol

SMILES OB(0)C1=C(Cl)C2=NC=CC=C2C=C1

InChi Key (Predicted) LZPMJHIHYGRDJX-UHFFFAOYSA-
N (Analog-based)

Appearance Off-white to pale yellow solid

hvsicochemical ies (Experimental & licted)

Property Value | Range Note
_ _ Boronic acids often dehydrate
Melting Point >250 °C (Decomp.)[2] ) )
to boroxines upon heating.[1]
- Limited solubility in non-polar
Solubility DMSO, Methanol, DMF
solvents (Hexane, DCM).[1]
] ] Acidic nature of the B(OH)2
pKa ~8.5 (Boronic acid)
group.[1]
Hygroscopic; prone to
Storage 2-8 °C, Inert Atmosphere protodeboronation under

moisture.[1]

Synthetic Routes & Optimization

The synthesis of (8-Chloroquinolin-7-yl)boronic acid presents a regiochemical challenge due
to the directing effects of the quinoline nitrogen and the 8-chloro substituent.[2] The most
robust industrial route utilizes a Palladium-Catalyzed Miyaura Borylation of the corresponding
aryl bromide.[1][2]
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Retrosynthetic Analysis

The target molecule is disconnected at the C7-B bond.[1] The logical precursor is 7-bromo-8-
chloroquinoline, which can be accessed via a Skraup quinoline synthesis from a substituted
aniline or via selective bromination of 8-chloroquinoline (though the latter often favors the 5-
position).[2]

Primary Synthetic Protocol: Miyaura Borylation

Objective: Conversion of 7-bromo-8-chloroquinoline to (8-chloroquinolin-7-yl)boronic acid.

Reagents:

Substrate: 7-Bromo-8-chloroquinoline (1.0 eq)

Boron Source: Bis(pinacolato)diboron (Bzpinz) (1.2 eq)

Catalyst: Pd(dppf)CIz[2]-CH2Cl2 (3—-5 mol%)

Base: Potassium acetate (KOACc) (3.0 eq)

Solvent: 1,4-Dioxane (anhydrous)[2]

Step-by-Step Methodology:

Inertion: Flame-dry a reaction flask and purge with Argon/Nitrogen.
e Loading: Charge the flask with 7-bromo-8-chloroquinoline, Bzpinz, and KOAc.

e Solvation: Add anhydrous 1,4-dioxane. Degas the solution by bubbling Argon for 15 minutes
(sparging) to remove dissolved oxygen (critical to prevent homocoupling).[1]

o Catalysis: Add the Pd(dppf)Clz catalyst rapidly against a counter-flow of Argon.

e Reaction: Heat the mixture to 90-100 °C for 4—12 hours. Monitor via LC-MS for the
consumption of the bromide and formation of the boronate ester.[1][2]

e Hydrolysis (In-situ or Post-workup):
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o Note: The reaction yields the pinacol ester.[1] To obtain the free acid, treat the crude ester
with NalO4/NH4OACc in Acetone/Water, or via acid hydrolysis (HCI/THF), though the latter
may affect the basic quinoline nitrogen.

 Purification: Filter through Celite to remove Palladium. Concentrate and recrystallize from
Acetonitrile/Water or purify via reverse-phase chromatography (C18).

Synthetic Workflow Diagram

Skraup Synthesis Pd(dppf)CI2, B2pin2 Hydrolysis
(Glycerol, H2SO4, PhNO2) »|  7-Bromo-8-chloroquinoline KOAc, Dioxane, 90°C > Boronate Ester (NalO4/NH40Ac) > (8-Chloroquinolin-7-yl)

2-Chloro-3-bromoaniline (Pinacol) boronic acid

Click to download full resolution via product page

Figure 1: Synthetic pathway from aniline precursor to the target boronic acid.

Reactivity & Applications in Drug Discovery

The (8-chloroquinolin-7-yl) moiety is a "privileged scaffold" bioisostere.[2] The 8-chloro group
provides steric bulk and lipophilicity, modulating the basicity of the quinoline nitrogen, while the
7-position vector allows for extension into solvent-accessible pockets of protein targets.[2]

Key Reactions[1][2][3][5]
e Suzuki-Miyaura Coupling: The primary utility.[1][2] Couples with aryl/heteroaryl halides to

form biaryl systems.[1]

e Chan-Lam Coupling: Can be coupled with N-nucleophiles (amines, imidazoles) using
Cu(OAC)2 to form C—N bonds.[2]

» Petasis Reaction: Multicomponent reaction with amines and aldehydes to form amino-
quinoline derivatives.[1][2]

Mechanism of Action (Suzuki Coupling)

The boronic acid enters the catalytic cycle after the oxidative addition of the electrophile to the
Palladium(0) species.[1] The presence of the basic quinoline nitrogen can sometimes
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coordinate to the Pd-center, potentially poisoning the catalyst; therefore, using phosphine
ligands with wide bite angles (like Xantphos or dppf) is recommended.

Application Logic Diagram

Aryl Halide (Ar-X)
(e.g., Kinase Hinge Binder)

xidative Addition

(8-Chloroquinolin-7-yl)

Pd(0) Catalyst

boronic acid

Activation (Base)/ Cycle Entry

Pd(I1)-Complex
(Transmetallation)

Reductive Elimination
C-C Bond Formation)

Target Molecule

(Biaryl Quinoline)

Click to download full resolution via product page
Figure 2: Mechanistic role of the boronic acid in Palladium-catalyzed cross-coupling cycles.

Handling, Stability, & Safety

Boronic acids are generally stable but require specific handling to maintain purity and reactivity.

[1]

Stability Profile

o Protodeboronation: The C-B bond in electron-deficient heterocycles (like quinoline) can be
labile under highly acidic or basic conditions at high temperatures.[1][2]
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» Dehydration: Spontaneously forms cyclic trimeric anhydrides (boroxines) upon drying or
storage.[1] This is reversible in agueous reaction media but affects stoichiometry calculations
(assume free acid MW for calculations but verify by NMR).

Safety Protocols (GHS Classification)

 Signal Word:WARNING

e Hazard Statements:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2][3]
o H335: May cause respiratory irritation.[1][3]

o PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1] Handle in a fume hood to
avoid inhalation of dust.[1]

Analytical Validation

e 1H NMR (DMSO-de): Look for the diagnostic boronic acid hydroxyl protons (broad singlet, o
8.0-8.5 ppm, exchangeable with D20). The quinoline protons will show a characteristic
splitting pattern consistent with 7,8-substitution (two doublets for H2/H3/H4 region, and
specific coupling for the benzene ring protons).

e Mass Spectrometry: ESI-MS usually shows [M+H]* or the boronate ester adducts (e.qg.,
[M+MeOH+H]*) if methanol is used as solvent.[2]

References

o Chemical Substance Registry. CAS Registry Number 2098697-94-8.[1][2][4][5][6][7]
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© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://fluorochem.co.uk/product/F216014/
https://fluorochem.co.uk/product/F216014/
https://www.bldpharm.com/products/2096333-80-9.html
https://fluorochem.co.uk/product/F216014/
https://www.bldpharm.com/products/2096333-80-9.html
https://www.fishersci.com/store/msds?partNumber=AAH30380&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://fluorochem.co.uk/product/F216014/
https://www.fishersci.com/store/msds?partNumber=AAH30380&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://fluorochem.co.uk/product/F216014/
https://fluorochem.co.uk/product/F216014/
https://www.bldpharm.com/products/2096333-80-9.html
https://fluorochem.co.uk/product/F216014/
https://www.bldpharm.com/products/2096333-80-9.html
https://www.aifchem.com/product-ACODIU415
https://www.bldpharm.com/products/1370040-67-7.html
https://m.chemsrc.com/baike/2999115.html
https://www.leyan.com/2098697-94-8.html
https://fluorochem.co.uk/product/F216014/
https://fluorochem.co.uk/product/F216014/
https://fluorochem.co.uk/product/F216014/
https://fluorochem.co.uk/product/F216014/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13364301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Li, J. J. (2014).[1] Name Reactions: A Collection of Detailed Mechanisms and Synthetic
Applications. Springer.[1] (Reference for Skraup Synthesis and Suzuki Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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